Cas no 195206-85-0 (3,5-Difluoro-4-(trifluoromethoxy)phenol)
3,5-Difluoro-4-(trifluoromethoxy)phenol is a fluorinated phenolic compound characterized by its unique substitution pattern, featuring fluorine atoms at the 3- and 5-positions and a trifluoromethoxy group at the 4-position. This structure imparts enhanced electron-withdrawing properties, making it valuable in pharmaceutical and agrochemical synthesis as an intermediate for constructing complex molecules. The presence of multiple fluorine atoms improves metabolic stability and lipophilicity, which can be advantageous in drug design. Its reactivity allows for selective functionalization, particularly in cross-coupling reactions or nucleophilic aromatic substitutions. The compound's stability under various conditions further supports its utility in fine chemical applications.
195206-85-0 structure
Product Name:3,5-Difluoro-4-(trifluoromethoxy)phenol
CAS No:195206-85-0
MF:C7H3F5O2
MW:214.089539766312
MDL:MFCD23111299
CID:1032547
PubChem ID:17878158
Update Time:2025-06-08
3,5-Difluoro-4-(trifluoromethoxy)phenol Chemical and Physical Properties
Names and Identifiers
-
- 3,5-Difluoro-4-(trifluoromethoxy)phenol
- 3,5-difluoro-4-trifluoromethoxyphenol
- AGN-PC-01MQ98
- AK120794
- KB-234207
- Phenol, 3,5-difluoro-4-(trifluoromethoxy)-
- SureCN760695
- C7H3F5O2
- AMZMLROLIVUFOM-UHFFFAOYSA-N
- 0095AB
- FCH2040738
- AX8246210
- ST24041223
- CS-0084814
- A880153
- AKOS016011378
- DS-6270
- I10933
- DTXSID10591439
- VHA20685
- MFCD23111299
- SCHEMBL760695
- 195206-85-0
- DB-330934
-
- MDL: MFCD23111299
- Inchi: 1S/C7H3F5O2/c8-4-1-3(13)2-5(9)6(4)14-7(10,11)12/h1-2,13H
- InChI Key: AMZMLROLIVUFOM-UHFFFAOYSA-N
- SMILES: FC1C=C(C=C(C=1OC(F)(F)F)F)O
Computed Properties
- Exact Mass: 214.00529
- Monoisotopic Mass: 214.00532014g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.5
- XLogP3: 2.9
Experimental Properties
- PSA: 29.46
3,5-Difluoro-4-(trifluoromethoxy)phenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM250891-1g |
3,5-Difluoro-4-(trifluoromethoxy)phenol |
195206-85-0 | 95% | 1g |
$823 | 2021-06-16 | |
| Alichem | A019145596-100mg |
3,5-Difluoro-4-(trifluoromethoxy)phenol |
195206-85-0 | 95% | 100mg |
$235.40 | 2023-09-02 | |
| Alichem | A019145596-250mg |
3,5-Difluoro-4-(trifluoromethoxy)phenol |
195206-85-0 | 95% | 250mg |
$362.56 | 2023-09-02 | |
| Alichem | A019145596-1g |
3,5-Difluoro-4-(trifluoromethoxy)phenol |
195206-85-0 | 95% | 1g |
$906.40 | 2023-09-02 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-RU296-200mg |
3,5-Difluoro-4-(trifluoromethoxy)phenol |
195206-85-0 | 95+% | 200mg |
1680.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-RU296-50mg |
3,5-Difluoro-4-(trifluoromethoxy)phenol |
195206-85-0 | 95+% | 50mg |
672.0CNY | 2021-07-12 | |
| abcr | AB460350-250 mg |
3,5-Difluoro-4-(trifluoromethoxy)phenol, 95%; . |
195206-85-0 | 95% | 250mg |
€545.10 | 2023-04-22 | |
| abcr | AB460350-1 g |
3,5-Difluoro-4-(trifluoromethoxy)phenol, 95%; . |
195206-85-0 | 95% | 1g |
€1,287.90 | 2023-04-22 | |
| Chemenu | CM250891-1g |
3,5-Difluoro-4-(trifluoromethoxy)phenol |
195206-85-0 | 95% | 1g |
$560 | 2023-03-05 | |
| TRC | D458595-2.5mg |
3,5-Difluoro-4-(trifluoromethoxy)phenol |
195206-85-0 | 2.5mg |
$ 50.00 | 2022-06-05 |
3,5-Difluoro-4-(trifluoromethoxy)phenol Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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